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Compound of Interest

Compound Name: trans,trans-Dibenzylideneacetone

Cat. No.: B150790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of dibenzylideneacetone

(DBA), a common ingredient in sunscreens and a valuable ligand in organometallic chemistry.

[1][2] Understanding the solubility of DBA in various organic solvents is critical for its application

in synthesis, purification, formulation, and drug delivery systems. This document presents

quantitative solubility data, detailed experimental protocols for solubility determination, and a

visual representation of the experimental workflow.

Quantitative Solubility Data
Dibenzylideneacetone exhibits a range of solubilities in common organic solvents, largely

dictated by the polarity and chemical nature of the solvent. Its non-polar, aromatic structure

renders it insoluble in water but soluble to varying degrees in many organic media.[3][4][5] The

following table summarizes the quantitative solubility of trans,trans-dibenzylideneacetone at

25 °C, unless otherwise noted.
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Solvent
Family

Solvent
Molar Mass
( g/mol )

Density
(g/mL at
20°C)

Solubility (
g/100 mL at
25°C)

Other
Reported
Solubilities

Polar Protic Methanol 32.04 0.792 0.87

Soluble in hot

methanol[6]

[7]

Ethanol 46.07 0.789 1.52
1 g in 31

mL[8]

Polar Aprotic Acetone 58.08 0.791 4.58
1 g in 12

mL[8]

Tetrahydrofur

an (THF)
72.11 0.889 15.67 -

Ethyl Acetate 88.11 0.902 -

Ethyl acetate

is a good

solvent for

recrystallizati

on,

suggesting

high solubility

at elevated

temperatures.

[4]

Halogenated
Dichlorometh

ane
84.93 1.33 8.94 -

Chloroform 119.38 1.48 12.53
Soluble[3][4]

[5]

Non-Polar Diethyl Ether 74.12 0.713 1.21
Slightly

soluble[8]

Benzene 78.11 0.877 7.89 -

Hexane 86.18 0.659 0.23 -
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Aqueous Water 18.02 0.998 Insoluble
Insoluble[3]

[4][5]

Experimental Protocol: Determination of Equilibrium
Solubility using the Shake-Flask Method
The "gold standard" for determining the equilibrium solubility of a compound is the shake-flask

method.[9] This protocol outlines the steps to accurately measure the solubility of

dibenzylideneacetone in a given organic solvent.

Materials and Equipment
Solute: High-purity crystalline trans,trans-dibenzylideneacetone.

Solvents: HPLC-grade or equivalent purity for all selected organic solvents.

Apparatus:

Analytical balance (accurate to ±0.1 mg).

Glass vials or flasks with airtight screw caps (e.g., 20 mL scintillation vials).

Constant temperature orbital shaker or water bath.

Syringes and syringe filters (e.g., 0.22 µm PTFE).

Volumetric flasks and pipettes for dilutions.

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC with a UV

detector).

Preparation of Saturated Solution
Add an excess amount of dibenzylideneacetone to a pre-weighed vial. The excess solid is

crucial to ensure that equilibrium with the saturated solution is reached.

Record the mass of the added DBA.
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Add a known volume of the desired solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Place the vials in a constant temperature orbital shaker set to 25 °C (or the desired

temperature).

Agitate the mixture for a sufficient duration to reach equilibrium. A typical duration is 24 to 48

hours. It is recommended to perform a preliminary experiment to determine the time to

equilibrium by analyzing samples at various time points (e.g., 12, 24, 48, and 72 hours) until

the concentration remains constant.

Sample Collection and Preparation
Once equilibrium is reached, cease agitation and allow the vials to stand undisturbed in the

temperature-controlled environment for at least 24 hours to allow the excess solid to

sediment.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid particles.

Accurately dilute the filtered saturated solution with the same solvent to a concentration that

falls within the linear range of the analytical method.

Quantification
Using UV-Vis Spectroscopy:

Prepare a series of standard solutions of dibenzylideneacetone of known concentrations in

the solvent of interest.

Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) for DBA.

Construct a calibration curve by plotting absorbance versus concentration.
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Measure the absorbance of the diluted sample.

Determine the concentration of the diluted sample from the calibration curve.

Using High-Performance Liquid Chromatography (HPLC):

Develop a suitable HPLC method with a UV detector.

Prepare a series of standard solutions of known concentrations.

Inject the standard solutions and construct a calibration curve by plotting peak area versus

concentration.

Inject the diluted sample.

Determine the concentration of the diluted sample from the calibration curve.

Calculation of Solubility
Calculate the concentration of the undiluted saturated solution by multiplying the measured

concentration of the diluted sample by the dilution factor. The solubility can be expressed in

various units, such as g/100 mL, mg/mL, or mol/L.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the shake-flask method for determining the

solubility of dibenzylideneacetone.
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Caption: Experimental workflow for determining the solubility of dibenzylideneacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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